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Compound of Interest

Compound Name: Reactive Blue 49

Cat. No.: B081723 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectrophotometric properties

of Reactive Blue 49, an anthraquinone-based reactive dye. The following sections detail its

core spectrophotometric characteristics, experimental protocols for its analysis, and the

influence of environmental factors such as pH and solvent polarity on its absorption spectrum.

This information is critical for applications in textile dyeing, analytical chemistry, and various

research contexts.

Core Spectrophotometric Properties
Reactive Blue 49 exhibits a characteristic absorption spectrum in the visible region, which is

attributable to its complex anthraquinone chromophore. The maximum absorption wavelength

(λmax) is a key parameter for its quantification and analysis.

Table 1: General Spectrophotometric Data for Reactive Blue 49
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Parameter Value Reference

Chemical Class Anthraquinone Reactive Dye

Molecular Formula C₃₂H₂₃ClN₇Na₃O₁₁S₃

Molecular Weight 882.19 g/mol

Typical λmax (in water) 590 - 620 nm [1]

Appearance Blue Powder

Solubility (in water at 20°C) 200 g/L

Experimental Protocols
Accurate determination of the spectrophotometric properties of Reactive Blue 49 relies on

standardized experimental procedures. Below are detailed methodologies for key analyses.

Protocol 1: Determination of Maximum Absorption
Wavelength (λmax) and Molar Extinction Coefficient (ε)
This protocol outlines the steps to determine the λmax and the molar extinction coefficient of

Reactive Blue 49 in an aqueous solution.

Materials:

Reactive Blue 49 dye

Distilled or deionized water

Volumetric flasks (100 mL, 50 mL, 25 mL)

Pipettes (1 mL, 5 mL, 10 mL)

UV-Vis Spectrophotometer

Quartz or glass cuvettes (1 cm path length)

Procedure:
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Preparation of a Stock Solution (e.g., 100 mg/L):

Accurately weigh 10.0 mg of Reactive Blue 49 powder.

Dissolve the dye in a small amount of distilled water in a 100 mL volumetric flask.

Bring the solution to the mark with distilled water and mix thoroughly.

Preparation of Standard Solutions:

Perform serial dilutions of the stock solution to prepare a series of standard solutions with

concentrations ranging from approximately 1 mg/L to 15 mg/L. For example, prepare 5,

7.5, 10, 12.5, and 15 mg/L solutions.

Determination of λmax:

Use the spectrophotometer to scan the absorbance of one of the standard solutions (e.g.,

10 mg/L) across the visible spectrum (typically 400-800 nm).

The wavelength at which the highest absorbance is recorded is the λmax.

Measurement of Absorbance:

Set the spectrophotometer to the determined λmax.

Use distilled water as a blank to zero the instrument.

Measure the absorbance of each standard solution.

Calculation of Molar Extinction Coefficient (ε):

Plot a calibration curve of absorbance versus molar concentration (M).

According to the Beer-Lambert law (A = εbc), the slope of the linear regression of this plot

will be the molar extinction coefficient (ε) since the path length (b) is 1 cm.

Protocol 2: Investigation of the Effect of pH on the
Absorption Spectrum
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This protocol describes how to assess the influence of pH on the λmax and absorbance of

Reactive Blue 49.

Materials:

Reactive Blue 49 stock solution (prepared as in Protocol 1)

Buffer solutions of various pH values (e.g., pH 3, 5, 7, 9, 11)

0.1 M HCl and 0.1 M NaOH for pH adjustment

pH meter

UV-Vis Spectrophotometer

Procedure:

Preparation of Dye Solutions at Different pH:

For each desired pH level, pipette a fixed volume of the Reactive Blue 49 stock solution

into a volumetric flask.

Add the corresponding buffer solution to dilute the dye to a constant final concentration.

Alternatively, adjust the pH of the dye solutions using 0.1 M HCl or 0.1 M NaOH,

monitoring with a pH meter.

Spectrophotometric Measurement:

For each pH-adjusted solution, scan the absorbance across the visible spectrum to

determine the λmax.

Measure the absorbance at the λmax for each solution.

Data Analysis:

Create a table summarizing the λmax and absorbance values at each pH.
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Plot λmax versus pH and absorbance versus pH to visualize the relationship. It has been

noted that for anionic dyes like Reactive Blue 49, adsorption is generally more effective in

acidic solutions.[1]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the spectrophotometric analysis of

Reactive Blue 49.
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Caption: Workflow for Spectrophotometric Analysis of Reactive Blue 49.

Influence of Solvents (Solvatochromism)
The absorption spectrum of Reactive Blue 49 can be influenced by the polarity of the solvent,

a phenomenon known as solvatochromism. While specific data for Reactive Blue 49 in various

organic solvents is not readily available in the literature, anthraquinone dyes, in general, can

exhibit shifts in their λmax depending on the solvent environment. For instance, a shift to a

longer wavelength (bathochromic or red shift) is often observed in more polar solvents.

Table 2: Expected Solvatochromic Effects on Anthraquinone Dyes

Solvent Property Expected Shift in λmax Rationale

Increasing Polarity Bathochromic (Red Shift)

Stabilization of the excited

state relative to the ground

state.

Hydrogen Bonding Capability

Can cause either

bathochromic or hypsochromic

shifts

Specific interactions with the

dye's functional groups.

A detailed experimental protocol to investigate these effects would be similar to Protocol 2,

substituting the buffer solutions with a range of solvents of varying polarities (e.g., hexane,

toluene, acetone, ethanol, methanol).

This guide provides a foundational understanding of the spectrophotometric properties of

Reactive Blue 49. For specific research applications, it is recommended to perform the

detailed experimental protocols to obtain precise data under the conditions of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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